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Compound of Interest

Compound Name: 1,2-Diphenoxybenzene

CAS No.: 3379-37-1

Cat. No.: B3260994

Get Quote

CAS No: 3379-37-1 Synonyms:o-Diphenoxybenzene; Benzene, 1,2-diphenoxy-; Veratrole

diphenyl ether. Content Type: Technical Guide & Safety Protocol Version: 2.0 (R&D Focus)

Part 1: Executive Summary & Chemical Identity
1,2-Diphenoxybenzene is a polyphenyl ether characterized by high thermal stability and

reversible redox activity. Unlike its isomer 1,3-diphenoxybenzene (CAS 3379-38-2), the ortho

substitution pattern of the 1,2- isomer creates specific steric and electronic environments that

favor its use as a Redox Shuttle Additive in Lithium-ion batteries (LIBs). It serves as a self-

actuating overcharge protection mechanism by facilitating a reversible internal current bypass

when cell voltage exceeds a critical threshold.

Physicochemical Profile
The following data aggregates experimental values and predictive models suitable for

laboratory handling.
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Property Value / Description Relevance

Physical State
White to off-white crystalline

solid
Handling & Weighing

Melting Point 96 – 98 °C
Thermal Stability limit for solid

handling

Boiling Point ~360 °C (at 760 mmHg)
High-temperature fluid

applications

Molecular Weight 262.31 g/mol Stoichiometric calculations

Solubility
Soluble in DCM, THF, Toluene;

Insoluble in Water

Extraction & Electrolyte

formulation

Redox Potential ~4.0 – 4.2 V vs. Li/Li⁺
Battery Overcharge Protection

Window

Flash Point >150 °C (Estimated) Fire Safety

Part 2: Occupational Hygiene & Safety (SDS
Analysis)
While 1,2-diphenoxybenzene is not classified as a Category 1 acute toxin, its aromatic ether

structure warrants strict handling protocols to prevent sensitization and aquatic contamination.

GHS Hazard Classification
Skin Corrosion/Irritation: Category 2 (Causes skin irritation).

Serious Eye Damage/Irritation: Category 2A (Causes serious eye irritation).

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation).

Aquatic Toxicity: Chronic Category 2 (Toxic to aquatic life with long-lasting effects).

Exposure Control Hierarchy
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Engineering Controls: Use only in a chemical fume hood. Ensure safety showers and eyewash

stations are within 10 seconds of the workstation. PPE Requirements:

Respiratory: N95 (minimum) for solid handling; Half-mask with organic vapor cartridges if

heating or subliming.

Dermal: Nitrile gloves (0.11 mm thickness minimum). For prolonged immersion, use laminate

(Silver Shield) gloves.

Ocular: Chemical safety goggles (ANSI Z87.1). Face shield required during synthesis reflux

steps.

Emergency Response Decision Tree
Inhalation: Remove to fresh air. If breathing is difficult, administer oxygen (trained personnel

only).

Skin Contact: Wash with soap and water for 15 minutes. Do not use organic solvents to

clean skin (increases absorption).

Spill: Solid spills should be HEPA vacuumed. Do not sweep (dust generation).

Part 3: Technical Application – Redox Shuttle
Mechanism
The primary value of 1,2-diphenoxybenzene in drug delivery power systems (medical LIBs)

and grid storage is its ability to act as a Redox Shuttle.

Mechanism of Action
In a Lithium-ion cell, if the charging voltage exceeds the stability window of the electrolyte (e.g.,

>4.5V), the electrolyte decomposes, leading to thermal runaway. 1,2-Diphenoxybenzene (S)

prevents this by oxidizing at the cathode to a radical cation (S•⁺) before the electrolyte

decomposes. This radical cation diffuses to the anode, reduces back to neutral (S), and

repeats the cycle.
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Key Advantage: This process converts excess electrical energy into benign heat, "locking" the

cell voltage at the shuttle's redox potential.

Figure 1: Self-Actuating Overcharge Protection Cycle
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Caption: The cyclic redox mechanism of 1,2-diphenoxybenzene acting as a voltage clamp in

high-energy density batteries.

Part 4: Synthesis & Purification Protocol
Objective: Synthesis of 1,2-diphenoxybenzene via Ullmann Coupling. Scale: Laboratory (10-

50g).

Reagents[2][3][4]
Substrate: Catechol (1,2-dihydroxybenzene).[1]

Coupling Partner: Bromobenzene (Excess).

Catalyst: Copper(I) Iodide (CuI) or Copper Bronze.

Base: Potassium Carbonate (

) or Potassium Phosphate (

).

Solvent: DMF or Pyridine (High boiling point polar aprotic).
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Atmosphere: Argon or Nitrogen (Strictly inert).

Step-by-Step Methodology
Inerting: Flame-dry a 3-neck round bottom flask and cool under Argon flow.

Charging: Add Catechol (1.0 equiv), Base (2.5 equiv), and Cu catalyst (5-10 mol%).

Solvent Addition: Add degassed DMF via syringe.

Reagent Addition: Add Bromobenzene (2.2 equiv).

Reaction: Heat to reflux (~150°C) for 24-48 hours. Monitor via TLC (Hexane/Ethyl Acetate

9:1). Note: The reaction is complete when the catechol spot disappears.

Workup:

Cool to room temperature.

Filter through a Celite pad to remove inorganic salts and copper residues.

Dilute filtrate with Diethyl Ether or Ethyl Acetate.

Wash 3x with Water (to remove DMF), 1x with Brine.

Dry over

and concentrate in vacuo.

Purification: Recrystallize from Ethanol or perform Column Chromatography (Silica Gel,

100% Hexanes

5% EtOAc/Hexanes).

Synthesis Workflow Diagram
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Figure 2: Ullmann Ether Synthesis Pathway
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Caption: Step-by-step synthesis workflow for isolating high-purity 1,2-diphenoxybenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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